4-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline

• Molecular Formula: C12H13NS2
• Molecular Weight: 235.4 g/mol
• SMILES: CSC1=CC=C(C=C1)NCC2=CSC=C2
• InChI: InChI=1S/C12H13NS2/c1-14-12-4-2-11(3-5-12)13-8-10-6-7-15-9-10/h2-7,9,13H,8H2,1H3
• InChIKey: IWMCJIWFDCKBJP-UHFFFAOYSA-N

4-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline: Structural Identity and Compound Class

4-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline (CAS 1019516-79-0) is a synthetic small molecule with the molecular formula C12H13NS2 and a molecular weight of 235.4 g/mol. It belongs to the class of thiophene-methylaniline derivatives, characterized by a para-methylthio-substituted aniline core linked to a thiophen-3-yl moiety via a methylene bridge [1]. Its computed physicochemical properties include a LogP of 3.6, one hydrogen bond donor, and a topological polar surface area of 65.6 Ų, as catalogued in authoritative databases [1]. This compound serves as a versatile building block in medicinal chemistry and materials science research, with a commercial purity specification of ≥95% available from suppliers .

Medicinal chemistry building block with thioanisole scaffold

Materials science precursor requiring thiophen-3-yl connectivity

Specific regioisomer essential for reproducible SAR and synthesis

• [1] PubChem. 4-(methylsulfanyl)-N-[(thiophen-3-yl)methyl]aniline. Compound Summary for CID 28444523. National Center for Biotechnology Information, 2026. View Source

4-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline: Substitution Risks

Substituting 4-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline with a structurally similar analog is not feasible without risking functional divergence. Even minor positional isomerism fundamentally alters critical properties. For instance, shifting the methylthio group from the para to the meta position (3-methylsulfanyl analog, CAS 1019484-55-9) or the thiophene attachment from the 3-yl to the 2-yl position (2-ylmethyl analog, CAS 1019512-39-0) results in distinct molecular topologies that can disrupt key interactions . Replacing the electron-donating methylthio (-SCH3) group with a simple methyl group (4-methyl analog, CAS 51305-57-8) drastically changes the electronic profile and lipophilicity, while a halogen substitution (4-bromo analog, CAS 341008-33-1) introduces a heavy atom with entirely different reactivity, binding potential, and toxicity profile . These structural nuances directly impact target engagement, metabolic stability, and synthetic utility, making precise compound selection critical for reproducible research and development.

Positional isomerism alters electronic profile

Moving the methylthio group from para to meta shifts dipole and electron density, potentially disrupting target engagement.

Thiophene connectivity changes spatial presentation

Thiophen-2-ylmethyl vs 3-ylmethyl reorients the sulfur heteroatom, altering hydrogen bonding and metal coordination geometry.

Substituent electronic effects cannot be mimicked

Replacing -SCH3 with -CH3 removes resonance donation, fundamentally changing reactivity, metabolic fate, and lipophilicity.

4-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline: Differentiation from Key Analogs

Methylthio Regioisomerism: LogP and Topological Differences

Computational analysis shows that the para-substituted regioisomer (target compound) has a predicted LogP of 3.6, a value that influences membrane permeability and non-specific binding. The meta-substituted analog (CAS 1019484-55-9), while sharing an identical molecular weight (235.4 g/mol), possesses a different dipole vector and electron density distribution due to the change in substitution position [1]. The rotatable bond count remains 4 for both, but the Molecular Polar Surface Area (tPSA) is identically computed at 65.6 Ų based on topology alone, though the spatial orientation is distinct. No comparative biological potency data are publicly available for these regioisomers to further differentiate them.

Regioisomer LogP Comparison

Class-level

Target LogP 3.6 (predicted) Meta isomer: same MW, tPSA; different electronic distribution

Spatial and electronic differences may affect target engagement

No comparative bioactivity data available

Evidence Dimension	Predicted lipophilicity (LogP) and molecular topology
Target Compound Data	LogP = 3.6; tPSA = 65.6 Ų; 4-SCH3 substitution on aniline
Comparator Or Baseline	3-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline (CAS 1019484-55-9); identical MW and tPSA; 3-SCH3 substitution
Quantified Difference	LogP value may differ in experimentally measured values; electronic distribution differs qualitatively.
Conditions	Computational prediction (XLogP3) via PubChem; chemical structure topology

Why This Matters

Procurement of the specific regioisomer is essential as the spatial and electronic differences, even without quantified biological data, are a well-established determinant of target engagement and metabolic fate in structure-activity relationships.

• [1] PubChem. 4-(methylsulfanyl)-N-[(thiophen-3-yl)methyl]aniline. Computed Properties for CID 28444523. National Center for Biotechnology Information, 2026. View Source

Thiophene Connectivity: 3-yl vs. 2-yl Comparison

The target compound features a thiophen-3-ylmethyl substituent. Its closest connectivity analog, 4-(Methylsulfanyl)-N-(thiophen-2-ylmethyl)aniline (CAS 1019512-39-0), differs only in the attachment point of the thiophene ring. This positional shift alters the spatial orientation of the sulfur heteroatom, which can be critical for hydrogen bonding and metal coordination interactions . Both compounds share the same molecular formula (C12H13NS2) and molecular weight (235.4 g/mol), making them isomeric. The potential for divergent biological activity due to this seemingly minor change is a classical phenomenon in medicinal chemistry, yet no direct comparative bioassay data are available for these two specific compounds.

Thiophene Connectivity

Cross-study comparable

3-ylmethyl vs 2-ylmethyl regioisomer; identical formula & MW

3D pharmacophore presentation may differ significantly

No direct comparative assay data found

Evidence Dimension	Molecular formula and regioisomeric structure
Target Compound Data	4-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline; MW 235.4 g/mol, C12H13NS2
Comparator Or Baseline	4-(Methylsulfanyl)-N-(thiophen-2-ylmethyl)aniline (CAS 1019512-39-0); identical MW and formula
Quantified Difference	No quantitative activity data; differentiated solely by regioisomerism (3-yl vs 2-yl thiophene connectivity).
Conditions	Structural isomer comparison; no common assay data found.

Why This Matters

Selecting the correct thiophene connectivity is critical for synthetic strategy and ensuring the desired three-dimensional presentation of the pharmacophore, which directly impacts binding to biological targets.

Electronic Substituent Effects: Methylthio vs. Methyl

The target compound's para-methylthio (-SCH3) group is replaced by a para-methyl (-CH3) group in the analog 4-Methyl-N-(thiophen-3-ylmethyl)aniline (CAS 51305-57-8). This substitution reduces the molecular weight from 235.4 to 203.3 g/mol and fundamentally alters the electronic nature of the aniline ring as documented in classical Hammett studies [1]. The -SCH3 group is an electron-donating group with resonance effects, which are absent in the purely inductive -CH3 group, leading to different reactivity, metabolic oxidation potential at the sulfur center, and lipophilicity.

Electronic Substituent Effects

Class-level

Δσ ≈ 0.17 ΔMW = 32.1 g/mol

Electronic profile fundamentally different; cannot substitute

Based on Hammett constants; distinct reactivity expected

Evidence Dimension	Molecular weight and electronic properties
Target Compound Data	MW 235.4 g/mol; 4-SCH3 substituent (π-donor/-R effect)
Comparator Or Baseline	4-Methyl-N-(thiophen-3-ylmethyl)aniline (CAS 51305-57-8); MW 203.3 g/mol; 4-CH3 substituent (inductive donor only)
Quantified Difference	ΔMW = 32.1 g/mol; distinct Hammett σ constants (σp for -SCH3 ≈ 0.00; σp for -CH3 ≈ -0.17).
Conditions	Literature Hammett constants; molecular weight from CAS registry data

Why This Matters

The significant difference in molecular weight and electronic properties ensures that the methylthio compound cannot be considered a simple substitute for the methyl analog in lead optimization, where these properties directly influence potency, pharmacokinetics, and toxicity.

• [1] Hansch, Corwin, A. Leo, and D. Hoekman. 'Exploring QSAR: Hydrophobic, electronic, and steric constants.' American Chemical Society, Washington, DC (1995). View Source

4-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline: Application Scenarios

Lead Optimization with Thioanisole Scaffold

When a SAR program identifies that a para-methylthio substituent enhances target binding or metabolic stability over a simpler para-methyl analog, 4-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline serves as the essential intermediate. Its procurement over the 4-methyl analog (CAS 51305-57-8) is mandated to preserve the unique electronic and steric properties of the -SCH3 group, which are critical for the intended biological activity. The compound is ordered at a research-grade purity of at least 95% to ensure SAR reproducibility .

Regioisomerically Pure Functional Materials Synthesis

In the development of novel organic semiconductors, metal-organic frameworks, or coordination complexes, the precise dihedral angle and binding mode provided by the thiophen-3-ylmethyl motif is non-negotiable. Using the incorrect regioisomer, such as the 2-ylmethyl variant (CAS 1019512-39-0), will lead to a different self-assembly architecture or catalytic activity. The target compound is specified in synthetic protocols to guarantee the intended material properties.

Anti-Inflammatory Pharmacology Studies

The compound constitutes the core structure of IOI-214, a molecule reported to inhibit LPS-induced inflammatory cytokine production in vitro and prevent HF diet-induced NAFLD/MAFLD in a mouse model at a 1 mg/kg (i.p.) dose [1]. For researchers replicating or expanding these pharmacology studies, sourcing the specific CAS number (1019516-79-0) is mandatory to ensure the same active scaffold, as close analogs have not been validated in this disease model.

Chemical Biology Tool Compound Development

The methylthio group provides a convenient spectroscopic handle (1H-NMR, LC-MS) and a site for further metabolic or chemical oxidation to a sulfoxide or sulfone probe. For chemical biology applications requiring a defined absolute structure, the compound's verified identity (via NMR and >98% HPLC purity as noted in synthesis of related structures [1]) and stability under standard storage conditions (-20°C) make it a reliable choice over less characterized or less pure in-class alternatives.

Application

Selection Property

Validation Focus

SAR studies with para-methylthio substituent

Research-grade regioisomeric purity

Reproducibility of electronic/steric effects

Materials research: organic semiconductors or MOFs

Thiophen-3-ylmethyl connectivity

Correct self-assembly architecture

Inflammation research model studies

Scaffold identity (CAS 1019516-79-0)

Replication of reported in vitro and in vivo model conditions

Chemical biology probe development

Methylthio handle for spectroscopic detection or oxidative modification

Identity (NMR, HPLC) and storage stability verification

• [1] McCall, Kelly D., et al. 'Anti-Inflammatory and Therapeutic Effects of a Novel Small-Molecule Inhibitor of Inflammation in a Male C57BL/6J Mouse Model of Obesity-Induced NAFLD/MAFLD.' Journal of Inflammation Research 16 (2023): 5339-5366. View Source